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Cat. No.: B1675922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Malabaricone C is a naturally occurring diarylnonanoid found in the fruit rind of Myristica

malabarica, commonly known as Malabar nutmeg.[1][2][3] This phenolic compound has

garnered significant scientific interest due to its diverse pharmacological activities, including

potent anti-inflammatory, anticancer, and neuroprotective properties.[4][5] Its unique chemical

structure and multifaceted biological effects make it a promising candidate for further

investigation in drug discovery and development. This technical guide provides a

comprehensive overview of the physical and chemical properties of Malabaricone C, its known

biological activities with a focus on key signaling pathways, and detailed experimental protocols

for its study.

Physical and Chemical Properties
Malabaricone C is a solid substance with a melting point range of 119-121 °C.[6] It is soluble

in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol.[7] The detailed

physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₂₁H₂₆O₅ [6]

Molecular Weight 358.4 g/mol [6]

IUPAC Name
1-(2,6-dihydroxyphenyl)-9-(3,4-

dihydroxyphenyl)nonan-1-one
[6]

CAS Number 63335-25-1 [6]

Physical Description Solid [6]

Melting Point 119 - 121 °C [6]

Solubility
Soluble in DMSO and

Methanol
[7]

UV max 270 nm, 340 nm [8]

Spectral Data
The structural elucidation of Malabaricone C has been confirmed through various

spectroscopic techniques.

¹H and ¹³C Nuclear Magnetic Resonance (NMR): Detailed 1D and 2D NMR analyses have

been performed to assign the proton and carbon signals of Malabaricone C. While specific

peak assignments can be found in the supplementary materials of cited literature, the

spectra are characteristic of its diarylnonanoid structure.[1][9][10]

Mass Spectrometry (MS): The mass spectrum of Malabaricone C shows a molecular ion

peak corresponding to its molecular weight. The fragmentation pattern is consistent with its

chemical structure, showing characteristic losses of fragments from the nonan-1-one chain

and the phenolic rings.[11][12][13][14][15]

Infrared (IR) Spectroscopy: The IR spectrum of Malabaricone C displays characteristic

absorption bands for hydroxyl (-OH) groups, carbonyl (C=O) groups, and aromatic C-H and

C=C bonds, confirming the presence of these functional groups.[16]

Biological Activities and Signaling Pathways
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Malabaricone C exhibits a range of biological activities, primarily attributed to its antioxidant

and modulatory effects on cellular signaling pathways.

Anti-inflammatory Activity
Malabaricone C has demonstrated significant anti-inflammatory effects by inhibiting the

production of pro-inflammatory mediators.[4][17] The primary mechanism involves the

suppression of the nuclear factor-kappa B (NF-κB) signaling pathway. Specifically,

Malabaricone C inhibits the generation of reactive oxygen species (ROS), which in turn

prevents the phosphorylation of Akt and the subsequent activation of the IκB kinase (IKK)

complex. This leads to the inhibition of IκBα degradation and the nuclear translocation of NF-

κB, ultimately downregulating the expression of inflammatory genes.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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